Cas no 2249577-47-5 (3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine)

• Product Name: 3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine
• CAS No: 2249577-47-5
• MF: C₁₀H₁₄FN₃O₂S
• MW: 259.30046415329
• CID: 5867756
• PubChem ID: 138009406
• Update Time: 2025-08-04

3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine
• 2249577-47-5
• 3-[(3-ethylpyrrolidin-1-yl)sulfonyl]-6-fluoropyridazine
• EN300-26592622
• Z3091769696

• Inchi： 1S/C10H14FN3O2S/c1-2-8-5-6-14(7-8)17(15,16)10-4-3-9(11)12-13-10/h3-4,8H,2,5-7H2,1H3
• InChI Key： JRRQPQLCJHRIDE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)F)(N1CCC(CC)C1)(=O)=O

Computed Properties

• Exact Mass: 259.07907603g/mol
• Monoisotopic Mass: 259.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.5Ų

Additional information on 3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine

3-(3-Ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine: A Comprehensive Overview

The compound with CAS No. 2249577-47-5, known as 3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridazine ring with a sulfonyl group and an ethylpyrrolidine moiety. The sulfonyl group plays a crucial role in modulating the electronic properties of the molecule, making it a promising candidate for various applications in advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of pyridazine derivatives in the development of new materials with tailored electronic properties. Pyridazine, a six-membered aromatic ring with two nitrogen atoms, is known for its high electron-deficiency, which makes it an excellent platform for designing molecules with strong electron-withdrawing groups. The presence of the fluorine atom at the 6-position further enhances the electron-deficient nature of the pyridazine ring, making this compound highly reactive in certain chemical transformations.

The ethylpyrrolidine group attached to the sulfonyl moiety introduces steric bulk and additional electronic effects to the molecule. Pyrrolidine, a five-membered amine-containing ring, is known for its stability and ability to act as a hydrogen bond donor or acceptor depending on its substitution pattern. In this case, the ethyl substitution provides additional steric hindrance and may influence the solubility and bioavailability of the compound if it were to be used in pharmaceutical applications.

From a synthetic standpoint, 3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient syntheses of such compounds, often utilizing transition metal catalysts or microwave-assisted techniques to improve yields and reduce reaction times. The use of sulfonating agents such as sulfur trioxide or chlorosulfonic acid is critical in introducing the sulfonyl group onto the pyridazine ring.

One of the most exciting aspects of this compound is its potential application in the development of advanced materials. The combination of electron-deficient aromatic rings and bulky substituents makes it an ideal candidate for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). Recent research has demonstrated that pyridazine derivatives can exhibit high charge carrier mobility when incorporated into thin-film transistor devices, making them suitable for next-generation electronic devices.

In addition to its electronic properties, 3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine has shown promise in biological applications. The sulfonyl group is known to enhance bioavailability and stability in physiological environments, making this compound a potential lead for drug discovery efforts. Initial studies have suggested that this molecule may exhibit activity against certain enzymes or receptors, though further research is needed to confirm these findings.

The environmental impact of this compound is another area of interest. As with all new chemical entities, understanding its degradation pathways and potential toxicity is essential for ensuring sustainable use. Recent studies have focused on evaluating the photodegradation and biodegradation of similar sulfonylated pyridazine derivatives, providing valuable insights into their environmental fate.

In conclusion, 3-(3-ethylpyrrolidin-1-yl)sulfonyl-6-fluoropyridazine represents a fascinating example of how modern organic chemistry can create molecules with tailored properties for diverse applications. Its unique structure, combined with recent advances in synthetic methodology and materials science, positions this compound as a key player in future technological developments. As research continues to uncover new insights into its properties and potential uses, this molecule will undoubtedly play an increasingly important role in both academic and industrial settings.